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Compound of Interest

Compound Name: Disperse Yellow 163

Cat. No.: B3429058

A Comparative Analysis of the Photostability of
Disperse Yellow 163

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the photostability of C.I. Disperse Yellow
163 against a selection of commercially available disperse yellow dyes. The objective is to offer
a clear, data-driven comparison to inform material selection and development in applications
where colorfastness to light is a critical performance parameter. The data presented is based
on standardized testing methodologies to ensure objective and reliable comparisons.

Comparative Photostability Data

The lightfastness of disperse dyes is a crucial factor in the longevity and aesthetic appeal of
dyed textiles, particularly for synthetic fibers like polyester that are frequently exposed to
sunlight. The following table summarizes the lightfastness ratings of Disperse Yellow 163 and
other commercial standard disperse yellow dyes. The ratings are based on the ISO 105-B02
standard, which utilizes a 1-8 Blue Wool scale, with 8 indicating the highest lightfastness.
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Lightfastness

Dye Name C.l. Number Chemical Class Rating (ISO 105-
B02)

Disperse Yellow 163 111235 Azo 6-7

Disperse Yellow 54 47020 Quinophthalone 6-7[1][2]

Disperse Yellow 64 47023 Quinophthalone 6-7[3][4]

Disperse Yellow 211 12755 Azo 6-7[5][6]

Disperse Yellow 42 10338 Nitro 7171

Disperse Yellow 82 551200 Coumarin 4-5[8][9][10][11][12]

Analysis: Disperse Yellow 163 exhibits good to excellent photostability with a lightfastness
rating of 6-7. This performance is comparable to other high-performance quinophthalone-based
dyes such as Disperse Yellow 54 and Disperse Yellow 64. It also shows similar lightfastness to
the azo dye Disperse Yellow 211 and the nitro dye Disperse Yellow 42. In contrast, Disperse
Yellow 82, a coumarin-based dye, demonstrates a lower lightfastness rating of 4-5. The
chemical structure of the dye plays a significant role in its ability to resist photodegradation.

Experimental Protocols

The lightfastness ratings presented in this guide are determined using standardized test
methods to ensure reproducibility and comparability of the results. The most widely recognized
standards for assessing the colorfastness to light of textiles are AATCC Test Method 16.3 and
ISO 105-B02.

Principle of the Test

A specimen of the dyed textile is exposed to a controlled artificial light source that simulates
natural daylight. Simultaneously, a set of standardized blue wool references with known fading
characteristics are exposed under the same conditions. The colorfastness of the test specimen
is then evaluated by comparing the change in its color to the fading of the blue wool
references.
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Key Experimental Parameters (based on ISO 105-B02
and AATCC 16.3)

Apparatus: A Xenon arc lamp is used as the light source, as its spectral power distribution is
similar to that of natural daylight.[3][13] The apparatus must be equipped with appropriate
filters to remove unwanted short-wavelength UV radiation and to control the temperature and
humidity.

Test Specimens: Textile samples are prepared to the specified dimensions (e.g., at least 70
mm x 120 mm for fabric swatches as per AATCC 16.3).[13] A portion of each specimen is
covered to serve as an unexposed original for comparison.

Blue Wool Standards: A set of eight blue wool lightfastness standards (ranging from 1 for
very low lightfastness to 8 for very high lightfastness) are exposed alongside the test
specimens. Each higher-numbered standard is approximately twice as resistant to fading as
the preceding one.

Exposure Conditions: The specimens and blue wool standards are exposed to the light from
the Xenon arc lamp under controlled conditions of temperature, humidity, and irradiance.

Evaluation: The fading of the test specimen is visually assessed by comparing the exposed
and unexposed portions using a standard Gray Scale for Color Change. The lightfastness
rating is determined by identifying which blue wool standard shows a similar degree of fading
to the test specimen. The rating is expressed on a scale of 1 to 8.

Experimental Workflow

The following diagram illustrates the logical workflow for determining the photostability of a

disperse dye according to standardized methods.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b077638
https://www.chembk.com/en/chem/Disperse%20Yellow%2064
https://www.chembk.com/en/chem/Disperse%20Yellow%2064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Prepare Dyed Textile Specimen Prepare Blue Wool Standards (1-8)

1

Mount Specimens and Standards

Exposure Evaluation
Expose in Xenon Arc Weather-Ometer Compare Fading to Blue Wool Standards
éﬂinuous Monito@ \\ l
Control Temperature, Humidity, and Irradiance Visually Assess Fading of Specimen

Assign Lightfastness Rating (1-8)

Click to download full resolution via product page

Caption: Workflow for Photostability Testing of Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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